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Compound Focus: Axitinib Impurity 2

CAS No.: 1428728-83-9

Cat. No.: S1790298

Get Quote

Chemical Profile & Storage Conditions

Property Detail

Chemical Name 2,2'-[(2,4-di-2-pyridinyl-1,3-cyclobutanediyl)bis(1H-indazole-3,6-diylthio)]bis[N-
methyl-benzamide] [1] [2]

CAS Number 1428728-83-9 [1] [2]

Appearance Pale beige solid [1] [2]

Recommended
Storage

-20°C Freezer [2]

Melting Point >244°C (decomposes) [2]

Handling and Solubility Guidelines

Information on specific handling precautions such as light sensitivity or humidity tolerance is not available

in the search results. However, you can use the following solubility data to guide your experiments:

Solubility: Axitinib Impurity 2 is slightly soluble in DMF (Dimethylformamide) and DMSO (Dimethyl

Sulfoxide) [2].
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Experimental Protocol for Handling

When working with Axitinib Impurity 2 in the laboratory, you can follow this general workflow:
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Start: Retrieve Impurity

Thaw at Room Temperature
(Note: sealed container)

Weigh Quickly

Dissolve in DMSO or DMF

Prepare Stock Solution

Use in Experiment
(e.g., HPLC)
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Return to -20°C Storage

Click to download full resolution via product page

Frequently Asked Questions

Q1: Why is storage at -20°C recommended? While the provided sources do not specify the exact reason,

storing chemical reference standards at -20°C is a common practice to ensure long-term stability. This low

temperature slows down potential degradation processes, such as hydrolysis or oxidation, helping to

maintain the compound's purity and integrity over time.

Q2: The available information is incomplete. Where can I find the full specification sheet? For a

comprehensive understanding, you should obtain the Certificate of Analysis (CoA) directly from your

supplier. Manufacturers of reference standards, such as those listed in the search results (e.g., Toref, Moxin

Chemicals, BOC Sciences), typically provide a detailed CoA with each batch of the product [1] [2]. This

document contains critical, batch-specific information that was not available in the general search results,

including:

Exact chromatographic purity

Confirmed storage conditions and expiry date
Detailed handling precautions

Analytical data (e.g., HPLC chromatograms, NMR spectra)

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Axitinib Impurity 2 storage conditions]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1790298#axitinib-impurity-2-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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